Cas no 62934-96-7 (Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester)

• Product Name: Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester
• CAS No: 62934-96-7
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 428647
• PubChem ID: 71381805
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester
• methyl 4-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylate
• 62934-96-7
• DTXSID60804228

• Inchi： 1S/C11H18O3/c1-14-10(13)9-6-11(7-12)4-2-8(9)3-5-11/h8-9,12H,2-7H2,1H3
• InChI Key： UJAVXYDVBGJJNJ-UHFFFAOYSA-N
• SMILES： OCC12CCC(CC1)C(C(=O)OC)C2

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53